N-(tert-butoxycarbonyl)-N1-(4-chloro-3-fluorophenyl)glycinamide

Specification

• CAS No.: 1822679-43-5
• Molecular Formula: C13H16ClFN2O3
• Molecular Weight: 302.73
• IUPAC Name: tert-butyl N-[2-(4-chloro-3-fluoroanilino)-2-oxoethyl]carbamate
• Standard InChI: InChI=1S/C13H16ClFN2O3/c1-13(2,3)20-12(19)16-7-11(18)17-8-4-5-9(14)10(15)6-8/h4-6H,7H2,1-3H3,(H,16,19)(H,17,18)
• Standard InChI Key: LJHQUUSPRZPELC-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NCC(=O)NC1=CC(=C(C=C1)Cl)F

Introduction

N-(tert-butoxycarbonyl)-N1-(4-chloro-3-fluorophenyl)glycinamide is a chemical compound with the CAS number 1822679-43-5. It is a derivative of glycinamide, modified with a tert-butoxycarbonyl (Boc) group and a 4-chloro-3-fluorophenyl moiety. This compound is of interest in organic synthesis and medicinal chemistry due to its potential applications in drug development.

Synthesis and Applications

The synthesis of N-(tert-butoxycarbonyl)-N1-(4-chloro-3-fluorophenyl)glycinamide typically involves the reaction of glycinamide with a tert-butoxycarbonyl (Boc) protecting group and subsequent coupling with a 4-chloro-3-fluorophenyl moiety. This compound may serve as an intermediate in the synthesis of more complex molecules, potentially useful in pharmaceuticals due to its functional groups that can be modified or removed under specific conditions.

Biological Activity

While specific biological activity data for N-(tert-butoxycarbonyl)-N1-(4-chloro-3-fluorophenyl)glycinamide is not available in the search results, compounds with similar structures have shown potential in various biological assays. For instance, fluorinated and chlorinated aromatic compounds often exhibit antimicrobial or anticancer properties, depending on their structural modifications.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, biological evaluation, and potential applications in drug discovery. The presence of both fluorine and chlorine atoms suggests potential for bioactivity, which could be explored through in vitro and in vivo studies.

Data Table

Property	Value
CAS Number	1822679-43-5
Molecular Weight	302.73 g/mol
Molecular Formula	C$_{13}$H$_{15}$ClFN$_{2}$O$_{3}$ (inferred)